Cas no 486-35-1 (Daphnetin)

Daphnetin Properties

Names and Identifiers

• 7,8-Dihydroxycoumarin
• 7,8-dihydroxy-2h-1-benzopyran-2-on
• 7,8-dihydroxy-coumari
• DAPHNETIN
• 7,8-DIHYDROXY-2H-1-BENZOPYRAN-2-ONE
• 7,8-DIHYDROXY-CHROMEN-2-ONE
• AKOS 213-37
• 7,8-Diydroxycoumarin
• 7,8-Dihydroxychromen-2-one
• 7,8-Dihydroxy-2H-chromen-2-one
• Daphnetol
• Ruixiangsu
• 7,8-DIHYDROXY-2H-BENZOPYRAN-2-ONE
• 2H-1-Benzopyran-2-one, 7,8-dihydroxy-
• COUMARIN, 7,8-DIHYDROXY-
• XC84571RD2
• 7,8-Dihydroxycoumarin (Daphnetin)
• NSC633563
• AK170408
• SMR001230713
• 1,8-Dihydroxycoumarin
• PubChem13303
• MLS006012039
• MLS002153288
• 7,8-Dihydroxy-2H-1-benzopyran-2-one
• 7,8-dihydroxycoumarin
• +Expand

• MDL： MFCD00016977
• InChIKey： ATEFPOUAMCWAQS-UHFFFAOYSA-N
• Inchi： 1S/C9H6O4/c10-6-3-1-5-2-4-7(11)13-9(5)8(6)12/h1-4,10,12H
• SMILES： O1C(C([H])=C([H])C2C([H])=C([H])C(=C(C1=2)O[H])O[H])=O
• BRN： 0009372

Computed Properties

• Exact Mass: 178.026609g/mol
• Surface Charge: 0
• XLogP3: 1.2
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 0
• Monoisotopic Mass: 178.026609g/mol
• Monoisotopic Mass: 178.026609g/mol
• Topological Polar Surface Area: 66.8Ų
• Heavy Atom Count: 13
• Complexity: 248
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• Tautomer Count: 16
• Surface Charge: 0
• Molecular Weight: 178.14

Experimental Properties

• LogP: 1.20420
• PSA: 70.67000
• Merck: 2817
• Refractive Index: 1.4500 (estimate)
• Boiling Point: 430.4°C at 760 mmHg
• Melting Point: 256°C(dec.)(lit.)
• Color/Form: White cryst.
• Solubility: Not determined
• Density: 1.3431 (rough estimate)

Daphnetin Security Information

• Symbol: GHS07
• RTECS：GN6382600
• WGK Germany：2
• Safety Instruction： S22-S24/25
• Risk Phrases：R25
• Dangerous goods sign： Xi
• Hazardous Material transportation number：NONH for all modes of transport
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Prompt：warning
• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month
• Risk Phrases： 25-36/37/38-20/21
• Signal Word：Warning

Daphnetin Customs Data

• HS CODE：2942000000
• Customs Data：

  China Customs Code:

  2932209090

  Overview:

  2932209090. Other lactones. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2932209090. other lactones. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%